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Compound of Interest

Compound Name: 2,2,4-Trimethyl-1,3-dioxolane

Cat. No.: B074433 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2,2,4-Trimethyl-1,3-dioxolane

This guide provides comprehensive safety and handling information for 2,2,4-trimethyl-1,3-
dioxolane, intended for researchers, scientists, and professionals in drug development. The

information is compiled from various safety data sheets and chemical databases.

Chemical Identification
Identifier Value

Chemical Name 2,2,4-Trimethyl-1,3-dioxolane

Synonyms
Acetone propylene glycol acetal, 2,2,4-

Trimethyldioxolane

CAS Number 1193-11-9[1]

Molecular Formula C6H12O2[1][2][3]

Molecular Weight 116.16 g/mol [1][2]

Hazard Identification
2,2,4-Trimethyl-1,3-dioxolane is classified as a flammable liquid and vapor.[1][4] It can cause

skin irritation, serious eye irritation, and may cause respiratory irritation.[1][4] Some sources

also indicate it may be harmful if swallowed.
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GHS Classification:

Flammable Liquids: Category 3[1]

Skin Irritation: Category 2[1]

Eye Irritation: Category 2[1] or Serious Eye Damage, Category 1

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[1]

[4]

Acute Toxicity (Oral): Category 4

Signal Word: Warning[1][4] or Danger

Hazard Statements:

H226: Flammable liquid and vapor.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H318: Causes serious eye damage.

H335: May cause respiratory irritation.[1][4]

H302: Harmful if swallowed.

Physical and Chemical Properties
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Property Value

Physical State Liquid[1]

Appearance Colorless liquid[2]

Odor Mild, musty, sweet[2]

Boiling Point 98.0 - 99.0 °C @ 760 mm Hg[2][5]

Flash Point 18.89 °C (66.0 °F) - closed cup[6]

Specific Gravity 0.899 - 0.905 @ 25 °C[6]

Refractive Index 1.393 - 1.398 @ 20 °C[6]

Water Solubility 111000 mg/L @ 18 °C[5]

Experimental Protocols
Detailed experimental protocols for determining the toxicological and physicochemical

properties of 2,2,4-trimethyl-1,3-dioxolane are not typically provided in standard safety data

sheets. These properties are determined through standardized testing methods, such as those

established by the OECD (Organisation for Economic Co-operation and Development) or other

relevant regulatory bodies. For instance, flash point is often determined using methods like the

Tag Closed Cup (TCC) test. Acute toxicity studies (e.g., LD50) are conducted following specific

OECD guidelines on animal testing.

Safe Handling and Storage
Handling:

Handle in a well-ventilated place.[7]

Wear suitable protective clothing, including gloves and eye/face protection.[7][8]

Avoid contact with skin and eyes.[7]

Keep away from heat, sparks, open flames, and other ignition sources.[1][8]

Use non-sparking tools.[7][8]
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Take precautionary measures against static discharge.[8]

Do not eat, drink, or smoke when using this product.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]

Keep away from heat, sparks, and flame.[8]

Store apart from incompatible materials.[7]

Accidental Release Measures
In the event of a spill, the following workflow should be followed:
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Spill of 2,2,4-Trimethyl-1,3-dioxolane
Occurs

Evacuate personnel to a safe area.
Keep people away and upwind.

Ensure adequate ventilation.

Remove all sources of ignition.

Wear appropriate Personal Protective
Equipment (PPE).

Contain the spill with inert
absorbent material.

Collect the absorbed material using
spark-proof tools.

Place in suitable, closed containers for disposal.

Decontaminate the spill area.

Spill Handled

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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First Aid Measures
The following diagram outlines the appropriate first aid measures for different routes of

exposure to 2,2,4-trimethyl-1,3-dioxolane.

Routes of Exposure & First Aid

Exposure to
2,2,4-Trimethyl-1,3-dioxolane

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Seek medical attention if symptoms persist.

Take off contaminated clothing immediately.
Wash off with soap and plenty of water.
Seek medical advice if irritation persists.

Rinse immediately with plenty of water for at least 15 minutes.
Remove contact lenses, if present and easy to do.

Get medical attention.

Rinse mouth with water.
Do NOT induce vomiting.

Call a physician or poison control center immediately.

Click to download full resolution via product page

Caption: First aid measures for different exposure routes.

General Advice: If symptoms persist, call a physician.[1] Treat symptomatically.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam.[7]

Specific Hazards: Flammable liquid. Vapors may form explosive mixtures with air.[1]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[7]

Stability and Reactivity
Reactivity: None known, based on available information.[1]
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Chemical Stability: Stable under normal conditions.[1][8]

Conditions to Avoid: Keep away from open flames, hot surfaces, and sources of ignition.[1]

Incompatible Materials: None known.[1]

Hazardous Decomposition Products: None under normal use conditions.[1]

Toxicological Information
Quantitative toxicological data is limited in the provided search results. One source classifies it

as "Acute toxicity, Oral (Category 4)".

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. Waste should be sent to an approved waste disposal plant.

This technical guide is intended to provide a summary of the available safety and handling

information for 2,2,4-trimethyl-1,3-dioxolane. It is essential to consult the full Safety Data

Sheet (SDS) from your supplier before use and to have a thorough understanding of the

hazards and necessary precautions. Always work in a well-ventilated area and use appropriate

personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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